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Compound of Interest

Compound Name:
2-Chloro-3-fluoropyridine

hydrochloride

Cat. No.: B11785433

Get Quote

2-Chloro-3-fluoropyridine (CAS No: 17282-04-1) and its hydrochloride salt (CAS No: 194332-

91-3) are versatile heterocyclic intermediates. The strategic placement of the chloro and fluoro

substituents on the pyridine ring imparts unique reactivity, making it an essential component in

the synthesis of a wide array of high-value molecules. Its applications are most prominent in

the pharmaceutical and agrochemical sectors, where it serves as a key building block for

developing anti-inflammatory agents, anti-cancer drugs, and advanced herbicides and

pesticides.[1][2] The chlorine atom at the 2-position is susceptible to nucleophilic substitution,

while the fluorine at the 3-position modulates the electronic properties of the ring, influencing

both reactivity and the biological activity of the final product.

Given its role as a foundational reagent, the quality and purity of commercially sourced 2-

Chloro-3-fluoropyridine are paramount. Impurities can lead to unforeseen side reactions,

reduced yields, and complex purification challenges, ultimately compromising project timelines

and research integrity.
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Selecting a supplier is not merely a transactional process; it is a critical step in risk

management for any research and development program. The ideal supplier acts as a partner,

providing not just the chemical but also the assurance of quality and consistency.

Causality in Selection Criteria:

Purity and Identity: The most crucial factor is ensuring the material is what it purports to be

and is free from detrimental impurities. Purity is typically assessed by High-Performance

Liquid Chromatography (HPLC), while identity is confirmed by Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS). A supplier must provide a detailed

Certificate of Analysis (CoA) with this data for each batch.[3]

Documentation: A comprehensive Safety Data Sheet (SDS) is non-negotiable. It provides

critical information on handling, storage, and emergency procedures.[4][5] The availability of

a Certificate of Origin (COO) can also be important for regulatory purposes.

Batch-to-Batch Consistency: For long-term projects or process development, consistency

between batches is vital. A reliable supplier will have robust quality management systems to

minimize variability. Inquiring about their manufacturing and quality control processes is a

reasonable step in due diligence.

Scalability: The supplier should be able to provide the material from laboratory research

scales (grams) to pilot and commercial scales (kilograms and beyond) if future development

is anticipated.

Technical Support: A responsive and knowledgeable technical support team can be

invaluable for troubleshooting or providing additional analytical data if required.

Workflow for Supplier Qualification and Material
Verification
A systematic approach to qualifying suppliers and verifying materials is essential. The following

workflow ensures that only high-quality reagents are introduced into your experiments.
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1. Identify Potential Suppliers
(e.g., Sigma-Aldrich, TCI, etc.)

2. Request Documentation
(CoA, SDS for recent batch)

3. Review Documentation
(Purity >98%? Clear spectra?)

4. Request Evaluation Sample

Docs OK

Reject Supplier / Batch

Docs Not OK
5. Perform In-House QC

(See Protocol 4.1)

6. Does Material Meet Specs?

7. Add to Approved Supplier List

Yes No

Click to download full resolution via product page

Caption: Supplier qualification and material verification workflow.
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Global Supplier Landscape: A Comparative
Overview
The market for 2-Chloro-3-fluoropyridine is served by a mix of large, multinational distributors

and specialized chemical manufacturers. The following table provides a snapshot of prominent

suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11785433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
CAS
Number(s)
Offered

Typical Purity
Available
Documentatio
n

Key
Characteristic
s

Sigma-Aldrich

(Merck)
17282-04-1 ≥97% - 98%[6] CoA, COO, SDS

Global

distribution

network,

extensive quality

documentation,

often considered

a benchmark for

research-grade

chemicals.

TCI (Tokyo

Chemical

Industry)

17282-04-1 >98.0% (GC) CoA, SDS

Strong reputation

for high-purity

reagents,

particularly for

synthetic

chemistry

building blocks.

Fisher Scientific

17282-04-1,

149463-07-0

(related)

Varies by brand

(e.g., 97+%)[5][7]
SDS[5]

Major distributor

for various

manufacturers

(e.g., Thermo

Scientific

Chemicals,

Accela

Chembio),

offering a wide

selection.

BLD Pharm 1805523-21-0

(HCl salt)

Not specified NMR, HPLC, LC-

MS data

available

online[8]

Offers the

hydrochloride

salt form and

provides direct

access to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemicalbook.com/manufacturers-india/2-chloro-3-fluoropyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/shop/products/2-chloromethyl-3-fluoro-1g/50251939
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/1805523-21-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11785433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


analytical data

on their website.

Chem-Impex 17282-04-1 Not specified SDS

Focuses on

providing key

compounds for

pharmaceutical

and

agrochemical

synthesis.[1]

Spectrum

Chemical
17282-04-1 Not specified

CoA, SDS, other

scientific

documentation[9]

US-based

supplier with

facilities

operating under

cGMP, suitable

for later-stage

development.

ChemicalBook 17282-04-1
Varies (e.g.,

99%)[10]
SDS[4]

An online

directory listing

numerous

suppliers,

primarily from

Asia, offering a

range of purities

and quantities.[6]

[10]

Disclaimer:This table is for informational purposes. Purity and availability are subject to change

by lot and supplier. Always verify specifications directly with the supplier before ordering.

Protocol 4.1: Incoming Quality Control for 2-Chloro-
3-fluoropyridine
This protocol provides a self-validating system to ensure the integrity of the purchased material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.chemimpex.com/products/28717
https://www.spectrumchemical.com/cas/17282-04-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719703.htm
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.chemicalbook.com/manufacturers-india/2-chloro-3-fluoropyridine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719703.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11785433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To verify the identity and purity of a newly received batch of 2-Chloro-3-

fluoropyridine.

Materials:

Supplier's Certificate of Analysis (CoA) and Safety Data Sheet (SDS).

Received bottle of 2-Chloro-3-fluoropyridine.

NMR tubes, deuterated solvent (e.g., CDCl₃).

HPLC vials, HPLC-grade solvents (e.g., Acetonitrile, Water), and a suitable HPLC system

with a UV detector.

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, gloves.[5][11]

Methodology:

Step 1: Documentation and Physical Inspection

Cross-reference the CAS number and product name on the bottle with your purchase order

and the supplier's CoA.

Inspect the container for any signs of damage or leakage.

Observe the physical appearance of the material. It should be a colorless to light yellow

liquid, consistent with the supplier's description.[3][4] Note any significant deviations.

Step 2: Identity Confirmation via ¹H NMR Spectroscopy

Rationale: NMR spectroscopy provides a fingerprint of the molecule's structure. The

chemical shifts, splitting patterns, and integration of the peaks should match the expected

structure of 2-Chloro-3-fluoropyridine.

Prepare a sample by dissolving a small amount of the material in a suitable deuterated

solvent (e.g., Chloroform-d).

Acquire a ¹H NMR spectrum.
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Expected Result: The spectrum should show three distinct signals in the aromatic region

(typically between 7.0 and 8.5 ppm) corresponding to the three protons on the pyridine ring.

The splitting patterns (coupling) will be characteristic of their relative positions. Compare the

acquired spectrum to the one provided by the supplier or to a reference spectrum if

available.

Step 3: Purity Assessment via HPLC

Rationale: HPLC separates the main component from any non-volatile impurities. The area

percentage of the main peak provides a quantitative measure of purity.

Prepare a stock solution of the material in a suitable solvent (e.g., Acetonitrile) at a known

concentration (e.g., 1 mg/mL).

Dilute as necessary to fall within the linear range of the detector.

Sample HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A starting point

could be 60:40 Acetonitrile:Water.

Flow Rate: 1.0 mL/min.

Detector: UV at 254 nm.

Injection Volume: 10 µL.

Run the sample and integrate the peaks.

Expected Result: The chromatogram should show one major peak corresponding to 2-

Chloro-3-fluoropyridine. The area percent of this peak should be consistent with the purity

stated on the CoA (e.g., >98%).[3]

Best Practices for Handling and Storage
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Adherence to proper handling and storage protocols is crucial for safety and for maintaining the

chemical's integrity.

Handling: Always work in a well-ventilated area, preferably a chemical fume hood.[11] Wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5]

Avoid contact with skin and eyes and prevent inhalation of vapors.[4] Keep the material away

from heat, sparks, and open flames, as it is a combustible liquid.[5]

Storage: Keep the container tightly sealed and store it in a cool, dry, and well-ventilated

place.[4][5] The material should be stored away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.[5]

Conclusion
The successful outcome of research and development projects relies heavily on the quality of

the starting materials. For a critical building block like 2-Chloro-3-fluoropyridine, a rigorous and

well-documented approach to supplier selection and incoming quality control is not an optional

step but a fundamental requirement. By implementing the principles and protocols outlined in

this guide, researchers can mitigate risks, ensure the reproducibility of their work, and build a

solid foundation for synthetic success.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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